Methyl 4-(2,3-dichlorophenyl)-3-oxobutyrate

• Molecular Formula: C11H10Cl2O3
• Molecular Weight: 261.10 g/mol
• IUPAC Name: methyl 4-(2,3-dichlorophenyl)-3-oxobutanoate
• InChI: InChI=1S/C11H10Cl2O3/c1-16-10(15)6-8(14)5-7-3-2-4-9(12)11(7)13/h2-4H,5-6H2,1H3
• InChI Key: PZCFPXQXHPGFLD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC(=O)CC1=C(C(=CC=C1)Cl)Cl

Description

Methyl 4-(2,3-dichlorophenyl)-3-oxobutyrate is a useful research compound. Its molecular formula is C11H10Cl2O3 and its molecular weight is 261.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At 0° C., 36.3 g (0.46 mol) of pyridine and then within 2 hours a solution of 42.5 g (0.19 mol) of 2,3-dichlorophenylacetyl chloride in 100 ml of dichloromethane were added dropwise to a solution of 28.8 g (0.20 mol) of Meldrum's acid in 200 ml of dichloromethane. The mixture was then stirred for 12 hours at about 20° C. and subsequently stirred into 100 ml of 10% strength hydrochloric acid. The organic phase was then separated off and the aqueous phase was extracted two more times with dichloromethane. Finally, the combined extracts were dried over magnesium sulfate and concentrated. The residue was dissolved in 300 ml of methanol and heated under reflux until the formation of gas had ceased. The mixture was then concentrated. Yield: quantitative.